4-acetylthiophene-2-carbonitrile
Description
Synthesis Analysis
While specific synthesis methods for “4-acetylthiophene-2-carbonitrile” are not found, thiophene derivatives are generally synthesized by heterocyclization of various substrates . For instance, a related compound was synthesized by the reaction of diazotized 4-Aminobenzene and 2-amino-4-(4-aminophenyl) thiophene-3-carbonitrile (AATC) .Safety and Hazards
Future Directions
While specific future directions for “4-acetylthiophene-2-carbonitrile” are not found, research on thiophene derivatives is ongoing. For instance, thiophene and its derivatives as functional additives can form a uniform and compact coating on the electrode surface before the decomposition of an electrolyte solvent, which can prevent the decomposition of solvents and salts in an electrolyte . This suggests potential future directions in the field of energy storage .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-acetylthiophene-2-carbonitrile involves the reaction of 4-acetylthiophene with a suitable nitrile compound in the presence of a Lewis acid catalyst.", "Starting Materials": [ "4-acetylthiophene", "a suitable nitrile compound", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Dissolve 4-acetylthiophene and the nitrile compound in a suitable solvent such as dichloromethane.", "Step 2: Add the Lewis acid catalyst to the reaction mixture and stir at room temperature for several hours.", "Step 3: After completion of the reaction, extract the product with a suitable organic solvent such as ethyl acetate.", "Step 4: Purify the product by column chromatography or recrystallization to obtain 4-acetylthiophene-2-carbonitrile as a white solid." ] } | |
CAS RN |
1949776-49-1 |
Product Name |
4-acetylthiophene-2-carbonitrile |
Molecular Formula |
C7H5NOS |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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